Cas no 357311-49-0 (2-Cyano-N-(2,5-dimethylphenyl)-3-[3-methoxy-4-[(4-methylphenyl)methoxy]phenyl]-2-propenamide)

• Product Name: 2-Cyano-N-(2,5-dimethylphenyl)-3-[3-methoxy-4-[(4-methylphenyl)methoxy]phenyl]-2-propenamide
• CAS No: 357311-49-0
• MF: C₂₇H₂₆N₂O₃
• MW: 426.506947040558
• CID: 5446240
• PubChem ID: 6154188
• Update Time: 2025-10-31

2-Cyano-N-(2,5-dimethylphenyl)-3-[3-methoxy-4-[(4-methylphenyl)methoxy]phenyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• EN300-26589692
• AKOS001036922
• Z56832129
• 357311-49-0
• STL383469
• (2E)-2-cyano-N-(2,5-dimethylphenyl)-3-{3-methoxy-4-[(4-methylbenzyl)oxy]phenyl}prop-2-enamide
• (E)-2-cyano-N-(2,5-dimethylphenyl)-3-[3-methoxy-4-[(4-methylphenyl)methoxy]phenyl]prop-2-enamide
• 2-cyano-N-(2,5-dimethylphenyl)-3-{3-methoxy-4-[(4-methylphenyl)methoxy]phenyl}prop-2-enamide
• 2-Cyano-N-(2,5-dimethylphenyl)-3-[3-methoxy-4-[(4-methylphenyl)methoxy]phenyl]-2-propenamide

• Inchi： 1S/C27H26N2O3/c1-18-6-9-21(10-7-18)17-32-25-12-11-22(15-26(25)31-4)14-23(16-28)27(30)29-24-13-19(2)5-8-20(24)3/h5-15H,17H2,1-4H3,(H,29,30)
• InChI Key： AHLKFAMDRZGWQH-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC=C1C)(=O)C(C#N)=CC1=CC=C(OCC2=CC=C(C)C=C2)C(OC)=C1

Computed Properties

• Exact Mass: 426.19434270g/mol
• Monoisotopic Mass: 426.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 1.189±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 642.0±55.0 °C(Predicted)
• pka: 10.91±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 2-Cyano-N-(2,5-dimethylphenyl)-3-[3-methoxy-4-[(4-methylphenyl)methoxy]phenyl]-2-propenamide

Professional Introduction to Compound with CAS No. 357311-49-0 and Product Name: 2-Cyano-N-(2,5-dimethylphenyl)-3-[3-methoxy-4-[(4-methylphenyl)methoxy]phenyl]-2-propenamide

The compound with the CAS number 357311-49-0 and the product name 2-Cyano-N-(2,5-dimethylphenyl)-3-[3-methoxy-4-[(4-methylphenyl)methoxy]phenyl]-2-propenamide represents a significant advancement in the field of chemical and biomedical research. This molecule, characterized by its complex aromatic structure and functional groups, has garnered attention due to its potential applications in drug discovery and therapeutic development. The intricate arrangement of substituents, including cyano, methyl, and methoxy groups, as well as the presence of a phenyl core, contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of such multifunctional compounds in the design of novel pharmaceuticals. The structural features of this compound make it a promising candidate for further investigation in various biological pathways. Specifically, the combination of a cyano group and an amide moiety suggests potential interactions with biological targets that could modulate inflammatory responses or cellular signaling. Additionally, the presence of multiple methyl and methoxy substituents may enhance lipophilicity, improving bioavailability and membrane permeability—a critical factor in drug efficacy.

In the context of current research, this compound aligns with the growing trend toward rational drug design, where structural modifications are meticulously tailored to optimize biological activity. The aromatic system, particularly the dimethylphenyl and biphenyl derivatives, is known for its role in stabilizing reactive intermediates and facilitating hydrogen bonding interactions with proteins. This makes it a valuable scaffold for developing small-molecule inhibitors or agonists targeting specific enzymes or receptors.

One of the most compelling aspects of this molecule is its potential in addressing unmet medical needs. For instance, its structural motif resembles known bioactive compounds that have demonstrated efficacy in preclinical models. The 3-[3-methoxy-4-[(4-methylphenyl)methoxy]phenyl] moiety, in particular, suggests a high degree of molecular complexity that could be exploited for selective binding to disease-related proteins. This complexity is further enhanced by the presence of a propenamide group, which is often associated with enhanced metabolic stability and improved pharmacokinetic profiles.

From a synthetic chemistry perspective, this compound exemplifies the challenges and opportunities in modern organic synthesis. The synthesis involves multiple steps requiring precise control over reaction conditions to achieve high yields and purity. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions may be employed to construct the aromatic core efficiently. Additionally, protecting group strategies are essential to prevent unwanted side reactions during multi-step synthesis.

The pharmacological evaluation of this compound is currently underway in several academic and industrial laboratories. Preliminary data suggest that it exhibits promising activity in vitro against certain cancer cell lines due to its ability to disrupt key signaling pathways involved in tumor growth. Moreover, its interaction with microsomal enzymes indicates a favorable metabolic profile, reducing concerns about rapid degradation in vivo. These findings are particularly encouraging given the increasing demand for drugs with prolonged half-lives and reduced clearance rates.

Future directions for research on this compound include exploring its mechanism of action at a molecular level. Techniques such as X-ray crystallography can be used to determine how it binds to biological targets at an atomic resolution. This information will be crucial for designing next-generation analogs with improved potency and selectivity. Additionally, computational modeling approaches can complement experimental efforts by predicting binding affinities and identifying potential lead compounds through virtual screening.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. This compound serves as an excellent example of how structural innovation can lead to therapeutic breakthroughs. Its complex architecture not only highlights the ingenuity behind modern drug design but also underscores the importance of rigorous testing across multiple levels—from chemical synthesis to preclinical studies.

In conclusion,2-Cyano-N-(2,5-dimethylphenyl)-3-[3-methoxy-4-[(4-methylphenyl)methoxy]phenyl]-2-propenamide (CAS No. 357311-49-0) represents a significant contribution to the field of medicinal chemistry. Its unique structural features offer numerous possibilities for developing new treatments targeting various diseases. As research progresses, this molecule will continue to be a focal point for scientists seeking innovative solutions in drug discovery and development.